Cas no 3441-00-7 (5-(m-Tolyl)-1H-tetrazole)

• Product Name: 5-(m-Tolyl)-1H-tetrazole
• CAS No: 3441-00-7
• MF: C₈H₈N₄
• MW: 160.17592048645
• MDL: MFCD03093096
• CID: 84745
• PubChem ID: 583308
• Update Time: 2025-05-19

5-(m-Tolyl)-1H-tetrazole Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methylphenyl)-1H-tetrazole
• 5-(m-Tolyl)-1H-tetrazole
• 5-(3-methylphenyl)tetrazole
• 5-(m-tolyl)-tetrazole
• 5-(m-Tolyl)tetrazole
• GWZNHKMUSLKULV-UHFFFAOYSA-N
• 3-tolyl tetrazole
• 5-(3-methylphenyl)-2H-tetrazole
• 2H-Tetrazole,5-(3-methylphenyl)-
• 5-m-Tolyl-1H-tetrazole
• 5-(m-Tolyl)(1H)tetrazole
• 5-(3'-methylphenyl)-1h-tetrazole
• STL197899
• 5-(3-Methylphenyl)-1H-tetraazole #
• SY038794
• F
• 3441-00-7
• FT-0619627
• BB 0238427
• F21317
• NoName_224
• CS-0077573
• AKOS000296814
• 5-(3-METHYLPHENYL)-1H-1,2,3,4-TETRAZOLE
• MFCD03093096
• DTXSID00901149
• SCHEMBL12367
• AKOS000263148
• AS-58296
• CHEMBL1650272
• 5-(3-METHYLPHENYL)-2H-1,2,3,4-TETRAZOLE

• MDL： MFCD03093096
• Inchi： 1S/C8H8N4/c1-6-3-2-4-7(5-6)8-9-11-12-10-8/h2-5H,1H3,(H,9,10,11,12)
• InChI Key： GWZNHKMUSLKULV-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC(C)=C2)N=NN1
• BRN： 131205

Computed Properties

• Exact Mass: 160.07500
• Monoisotopic Mass: 160.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 54.5

Experimental Properties

• Color/Form: White solid
• Density: 1.241
• Melting Point: 143-146°C
• Boiling Point: 350.3°Cat760mmHg
• Flash Point: 168.8°C
• Refractive Index: 1.604
• PSA: 54.46000
• LogP: 1.17510
• Solubility: Almost insoluble

5-(m-Tolyl)-1H-tetrazole Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 5-(m-Tolyl)-1H-tetrazole

Comprehensive Overview of 5-(m-Tolyl)-1H-tetrazole (CAS No. 3441-00-7): Properties, Applications, and Industry Insights

The chemical compound 5-(m-Tolyl)-1H-tetrazole (CAS No. 3441-00-7) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. As a derivative of tetrazole, this compound features a unique five-membered ring structure containing four nitrogen atoms, which contributes to its remarkable stability and reactivity. The "m-Tolyl" substituent (meta-methylphenyl group) further enhances its versatility, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "5-(m-Tolyl)-1H-tetrazole synthesis," "CAS 3441-00-7 applications," and "tetrazole derivatives in drug design," reflecting its growing relevance.

In recent years, the demand for 5-(m-Tolyl)-1H-tetrazole has surged due to its role in developing bioactive molecules and functional materials. Its ability to act as a bioisostere for carboxylic acids has made it indispensable in medicinal chemistry, particularly in optimizing drug metabolism and bioavailability. Searches for "tetrazole-based drug candidates" and "3441-00-7 supplier" highlight its commercial and academic value. Additionally, the compound’s thermal stability and electron-rich properties align with trends in green chemistry and sustainable synthesis, addressing modern concerns about environmentally friendly processes.

From a structural perspective, 5-(m-Tolyl)-1H-tetrazole exhibits a planar configuration with a high dipole moment, facilitating interactions in coordination chemistry and catalysis. Its CAS No. 3441-00-7 is often referenced in patents related to agrochemicals and electronic materials, underscoring its cross-industry utility. Queries such as "meta-tolyl tetrazole solubility" or "3441-00-7 NMR data" indicate user interest in its physicochemical characterization. Furthermore, the compound’s compatibility with click chemistry protocols has expanded its use in bioconjugation and polymer science, resonating with advancements in nanotechnology and biomedicine.

The synthesis of 5-(m-Tolyl)-1H-tetrazole typically involves cycloaddition reactions between m-tolyl cyanide and sodium azide, a process optimized for high yield and purity. Industry discussions frequently revolve around "scalable tetrazole production" and "3441-00-7 safety data," reflecting practical considerations for large-scale applications. Analytical techniques like HPLC and mass spectrometry are critical for quality control, ensuring compliance with regulatory standards. As interest in heterocyclic scaffolds grows, this compound’s role in fragment-based drug discovery and high-throughput screening continues to evolve.

Emerging trends also link 5-(m-Tolyl)-1H-tetrazole to innovations in metal-organic frameworks (MOFs) and luminescent materials, where its nitrogen-rich structure aids in designing functional architectures. Searches for "tetrazole MOF precursors" or "3441-00-7 price" reveal its economic and scientific dual importance. Environmental scientists further explore its degradation pathways, addressing queries like "tetrazole biodegradability." With ongoing research into energy storage and catalysis, this compound’s potential remains largely untapped, promising future breakthroughs across disciplines.

In conclusion, 5-(m-Tolyl)-1H-tetrazole (CAS No. 3441-00-7) exemplifies the intersection of fundamental chemistry and cutting-edge applications. Its adaptability to diverse fields—from pharmaceuticals to advanced materials—positions it as a cornerstone of modern synthetic efforts. By addressing common search queries and aligning with industry trends, this overview underscores the compound’s enduring significance while inviting further exploration into its multifaceted roles.